Cas no 1892-43-9 (2-(4-Chlorophenoxy)ethanol)

2-(4-Chlorophenoxy)ethanol structure

Product Name:2-(4-Chlorophenoxy)ethanol

CAS No:1892-43-9

MF:C₈H₉ClO₂

MW:172.608861684799

MDL:MFCD00014036

CID:84005

PubChem ID:15907

Update Time:2025-09-22

2-(4-Chlorophenoxy)ethanol Chemical and Physical Properties

Names and Identifiers

- 2-(4-Chlorophenoxy)ethanol
- Ethylene Glycol Mono(4-chlorophenyl) Ether
- 2-(P-CHLOROPHENOXY)-ETHANOL
- 4-Chlorophenoxyethanol
- 4-ClC6H4OCH2CH2OH
- Chlorophetanol
- Chloro-p-phenoxetol
- Fungisan
- p-Chlorophenyl glycol ether
- p-Chlorophenyl monoglycol ether
- beta-(p-Chlorophenoxy)ethanol
- Mycotetracid
- 2-(4'-Chlorfenoxy)ethanol
- 2-(4’-chlorfenoxy)ethanol
- 2-(p-chlorophenoxy)-ethano
- 2-(4-chlorophenoxy)-ethano
- 2-(P-CHLOROPHENOXY)ETHANOL
- Ethanol, 2-(4-chlorophenoxy)-
- p-Chlorfenylmonoglykolether
- ETHANOL, 2-(p-CHLOROPHENOXY)-
- p-Chlorophenyl 2-hydroxyethyl ether
- 2-(4-chlorphenoxy)-ethanol
- p-Chlorfenylmonoglykolether [Czech]
- 2-(4'-Chlorfenoxy)ethanol [Czech]
- 1-Chloro-4-(2-hydroxyethoxy)benzene
- HY-W016857
- 4-(2-hydroxyethoxy)-chlorobenzene
- Q73I5T98DA
- SY048574
- SCHEMBL77500
- BCP11228
- 2-(4-chlorphenoxy)-ethanol [WHO-DD]
- DTXSID1062047
- AI3-02225
- AM20030236
- 38797-58-9
- CHEMBL3707367
- AKOS000296225
- NSC 8133
- ethyleneglycol 4-chlorophenyl ether
- ethylene glycol 4-chlorophenyl ether
- ?2-(4-CHLOROPHENOXY)ETHANOL
- EINECS 217-578-7
- 2-(4-chlorophenoxy)ethan-1-ol
- D89220
- 2-(4-chloro-phenoxy)-ethanol
- A813308
- .beta.-(p-chlorophenoxy)ethanol
- FT-0608613
- NSC8133
- NSC-8133
- 4-(2-Hydroxyethoxy)chlorobenzene
- BS-16196
- CS-W017573
- DB11368
- 2-(p-Chloro-phenoxy)ethanol
- 2-(4'-Chlorophenoxy)ethanol
- Q5103142
- EN300-1241325
- WLN: Q2OR DG
- NS00026191
- UNII-Q73I5T98DA
- Ethylene glycol mono(p-chlorophenyl) ether
- 1892-43-9
- BRN 1365684
- CHEBI:135944
- MFCD00014036
- 4-06-00-00826 (Beilstein Handbook Reference)
- DTXCID3035979
- DB-044700
- chlorophenoxyethanol
- MDL： MFCD00014036
- Inchi： 1S/C8H9ClO2/c9-7-1-3-8(4-2-7)11-6-5-10/h1-4,10H,5-6H2
- InChI Key： GEGSSUSEWOHAFE-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=CC=1)OCCO
- BRN： 136

Computed Properties

Exact Mass: 172.02900
Monoisotopic Mass: 172.029
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 3
Complexity: 100
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 1.8
Topological Polar Surface Area: 29.5

Experimental Properties

Color/Form: solid
Density: 1.238±0.06 g/cm3 (20 ºC 760 Torr)
Melting Point: 82 ºC (benzene ligroine )
Boiling Point: 187°C/53mmHg(lit.)
Flash Point: 123.0±20.4 ºC
Refractive Index: 1.5510
Solubility: Slightly soluble (3.1 g/l) (25 º C)
Water Partition Coefficient: Soluble in water 3.1 g/L @ 25°C.
PSA: 29.46000
LogP: 1.71110
Solubility: Not determined
Vapor Pressure: 0.0±0.6 mmHg at 25°C

2-(4-Chlorophenoxy)ethanol Security Information

Symbol:
Prompt：dangerous
Signal Word：Danger
Hazard Statement： H311,H315,H318
Warning Statement： P264,P280,P302+P350,P305+P351+P338,P310,P332+P313,P361,P363,P405,P501
Hazardous Material transportation number：2811
Hazard Category Code： 21/22-36/38
Safety Instruction： S23-S36/37/39
RTECS：KK2100000
HazardClass：6.1
PackingGroup：III
TSCA：Yes
Safety Term：6.1
Packing Group：III
Risk Phrases：R21/22; R36/38
Packing Group：III
Hazard Level：6.1
Storage Condition：4° CStore…,-4℃Store…Better

2-(4-Chlorophenoxy)ethanol Pricemore >>

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